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Compound Focus: Pefloxacin Mesylate Dihydrate

CAS No.: 149676-40-4

Cat. No.: S538880

Solubility Data Overview

The table below summarizes the available quantitative solubility data for Pefloxacin Mesylate Dihydrate.

Solubility in . Molecular CAS
Source Solubility in Water .

DMSO Weight Number
Selleckchem [1] 9 mg/mL (19.33 67 mg/mL 465.49 g/mol 149676-40-

mM) 4
MedChemEXxpress 12.5 mg/mL (29.11 > 100 mg/mL (232.85  429.46 g/mol 70458-95-6
(2] mM) mM)
TargetMol [3] 4.3 mg/mL (10 mM) 61 mg/mL (142.04 429.46 g/mol 70458-95-6

mM)

Note that the molecular weight and CAS number differ because "Pefloxacin Mesylate" and "Pefloxacin
Mesylate Dihydrate" are related but distinct chemical entities. The dihydrate form includes two additional

water molecules, which increases its molecular weight [1] [4].

Experimental Protocols for Stock Solution Preparation
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Here are detailed methodologies for preparing stock solutions in DMSO, adapted from the supplier

instructions.

General Handling Instructions

¢ Fresh DMSO: Use fresh, dry DMSO, as the compound is hygroscopic (absorbs moisture from the
air), which can reduce its solubility over time [1] [2].

e Sonication: Gentle warming in a sonicating water bath (37°C) is recommended to aid dissolution [3].

e Clarification: Ensure the solution is clear and no particulate matter remains before use.

Protocol from Selleckchem [1]

For a 10 mM stock solution in DMSO:

e Calculate the mass of Pefloxacin Mesylate Dihydrate needed. For example, to make 1 mL of a 10
mM solution: (10 mM x 0.001 L) x 465.49 g/mol = 4.65 mg of compound.

e Add 4.65 mg of the compound to a volumetric vial.

e Add 1 mL of fresh, dry DMSO to the vial.

e Vortex or gently warm and sonicate until completely dissolved.

Protocol for In Vivo Formulation (from MedChemExpress) [2]

This protocol prepares a homogeneous solution for animal studies using sequential co-solvents.

e Prepare a DMSO master liquid: Dissolve Pefloxacin Mesylate in DMSO to a concentration of 12.5
mg/mL.

e Take 100 pL of the DMSO master liquid.

e Add 400 pL of PEG300 and mix evenly until clear.

e Add 50 pL of Tween-80 and mix evenly until clear.

e Finally, add 450 pL of saline to bring the total volume to 1 mL. The resulting working concentration is
1.25 mg/mL.

Physicochemical Properties and Solubility Context
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The following diagram illustrates the key molecular features of Pefloxacin that influence its solubility and

biological activity.
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Key functional groups influencing Pefloxacin's solubility and activity.

¢ Mechanism of Action: Pefloxacin is a broad-spectrum fluoroquinolone antibiotic. It kills bacteria by
inhibiting two essential bacterial enzymes, DNA gyrase (Topoisomerase Il) and Topoisomerase |V,
which are critical for DNA replication and repair [1] [2]. The presence of a carboxylic acid group and
a basic methylpiperazine group in its structure gives it amphoteric properties, meaning it can act as
both an acid and a base. This contributes to its good solubility in both aqueous and certain organic

solvents [5].

¢ Solubility Classification: According to research on solubility classification, a compound with an
agueous solubility greater than 0.3 mg/mL is generally considered to have "high solubility” [6]. The
reported aqueous solubility of Pefloxacin Mesylate Dihydrate (61-67 mg/mL) far exceeds this
threshold, classifying it as a highly soluble compound [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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